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Compound of Interest

Compound Name: Aluminum monohydrate

Cat. No.: B12543887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core theoretical properties of

aluminum monohydrate (AlO(OH)), a compound of significant interest in various scientific and

industrial fields, including its critical role as an adjuvant in vaccine development. This document

delves into the fundamental physicochemical characteristics, thermodynamic stability, and the

immunological signaling pathways induced by its application.

Core Physicochemical and Theoretical Properties
Aluminum monohydrate primarily exists in two crystalline polymorphs: boehmite (γ-AlO(OH))

and diaspore (α-AlO(OH)). Both are orthorhombic crystal systems but differ in their crystal

structure and properties.[1][2] Boehmite is the more common form used in industrial

applications, including as a vaccine adjuvant.[1]

Structural and Physical Properties
The fundamental properties of boehmite and diaspore are summarized in the table below,

providing a comparative view of these two polymorphs.
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Property Boehmite (γ-AlO(OH)) Diaspore (α-AlO(OH))

Chemical Formula AlO(OH) AlO(OH)

Molecular Weight 59.99 g/mol 59.99 g/mol

Crystal System Orthorhombic Orthorhombic

Space Group Amam Pbnm

Unit Cell Parameters
a = 3.693 Å, b = 12.221 Å, c =

2.865 Å

a = 4.40 Å, b = 9.42 Å, c =

2.84 Å

Density 3.00 - 3.07 g/cm³[1] 3.2 - 3.5 g/cm³[3]

Mohs Hardness 3 to 3.5[1] 6.5 to 7[2]

Refractive Index
nα = 1.644–1.648, nβ = 1.654–

1.657, nγ = 1.661–1.668[1]

nα = 1.682–1.706, nβ = 1.705–

1.725, nγ = 1.730–1.752[2]

Appearance
White with tints of yellow,

green, brown, or red[1]

Colorless, white, yellowish,

pinkish, brownish[3]

Thermodynamic Properties
The thermodynamic stability of aluminum monohydrate polymorphs is crucial for

understanding their formation and behavior in various environments. The standard Gibbs free

energy and enthalpy of formation determine the spontaneity of reactions involving these

minerals.

Thermodynamic Property Boehmite (γ-AlO(OH)) Diaspore (α-AlO(OH))

Standard Gibbs Free Energy

of Formation (ΔGf°)
-918.4 ± 2.1 kJ/mol[4]

Data not readily available in

searched literature

Standard Enthalpy of

Formation (ΔHf°)
-996.4 ± 2.2 kJ/mol[4]

Data not readily available in

searched literature

Standard Molar Entropy (S°) 37.19 ± 0.10 J/(mol·K)[4]
8.446 cal K⁻¹ mole⁻¹ (35.34

J/(mol·K))[5]
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Note: Thermodynamic values can vary slightly between different sources and measurement

techniques.

Electronic Properties
The electronic band structure and density of states (DOS) dictate the electrical and optical

properties of materials. While extensive experimental data is available, theoretical calculations,

often employing Density Functional Theory (DFT), provide valuable insights into these

properties.

Electronic Property Boehmite (γ-AlO(OH)) Diaspore (α-AlO(OH))

Band Gap

Insulator (Specific calculated

values not readily available in

searched literature)

Insulator (Specific calculated

values not readily available in

searched literature)

Density of States

The valence band is primarily

composed of O 2p states,

while the conduction band is

dominated by Al 3s and 3p

states.

Similar to boehmite, with the

valence band dominated by O

2p states and the conduction

band by Al 3s and 3p states.

Experimental Protocols
This section details common experimental methodologies for the synthesis and

characterization of aluminum monohydrate, specifically focusing on boehmite nanoparticles.

Synthesis of Boehmite Nanoparticles
2.1.1. Hydrothermal Synthesis

This method involves the treatment of an aluminum precursor in an aqueous solution at

elevated temperature and pressure.

Materials: Aluminum salt (e.g., aluminum chloride, aluminum nitrate), deionized water, pH-

adjusting agent (e.g., sodium hydroxide).

Equipment: Autoclave, pH meter, magnetic stirrer, oven.
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Procedure:

Prepare an aqueous solution of the aluminum salt.

Adjust the pH of the solution to a desired value (e.g., 11) using the pH-adjusting agent to

form a precipitate.[6]

Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave.

Heat the autoclave to a specific temperature (e.g., 160°C) for a defined period (e.g., 24-

168 hours).[6]

Allow the autoclave to cool to room temperature.

Collect the resulting boehmite particles by centrifugation or filtration.

Wash the particles several times with deionized water and ethanol to remove any

unreacted precursors and byproducts.

Dry the final product in an oven at a specified temperature (e.g., 80°C).

2.1.2. Sol-Gel Synthesis

This technique involves the formation of a sol (a colloidal suspension of solid particles in a

liquid) which is then gelled to form a solid network.

Materials: Aluminum alkoxide (e.g., aluminum tri-sec-butoxide), alcohol (e.g., ethanol),

deionized water, peptizing agent (e.g., nitric acid).

Equipment: Beaker, magnetic stirrer, condenser.

Procedure:

Dissolve the aluminum alkoxide in an alcohol under an inert atmosphere.

Slowly add deionized water to the solution while stirring vigorously to initiate hydrolysis

and condensation, forming a gel.
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Peptize the gel by adding a small amount of an acid (e.g., nitric acid) and heating the

mixture (e.g., at 80-90°C) to form a stable boehmite sol.[7]

The sol can then be dried to obtain boehmite powder or used for coating applications.

Characterization Techniques
X-Ray Diffraction (XRD): Used to identify the crystalline phase of the synthesized material

and determine its crystal structure, lattice parameters, and crystallite size.[8]

Transmission Electron Microscopy (TEM): Provides high-resolution images of the

nanoparticles, allowing for the determination of their size, shape, and morphology.[9]

Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function

of temperature, providing information on its thermal stability and the amount of water

content.[6]

Immunological Signaling Pathway of Aluminum
Adjuvants
Aluminum salts, particularly aluminum hydroxide, are widely used as adjuvants in vaccines to

enhance the immune response to an antigen. The mechanism of action is complex and

involves the activation of the innate immune system.[10]

One of the key pathways activated by aluminum adjuvants is the NLRP3 (NOD-like receptor

family, pyrin domain containing 3) inflammasome.[5][11][12][13] This multi-protein complex

plays a crucial role in the inflammatory response.

The activation of the NLRP3 inflammasome by aluminum adjuvants is a multi-step process:

Phagocytosis: Antigen-presenting cells (APCs), such as macrophages and dendritic cells,

phagocytose the aluminum adjuvant particles.[14]

Lysosomal Destabilization: Inside the APC, the aluminum particles can lead to the

destabilization and rupture of the lysosome.[13]
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Release of Cathepsin B: The lysosomal rupture releases enzymes like cathepsin B into the

cytoplasm.[13]

NLRP3 Activation: Cathepsin B, along with other signals like potassium efflux, activates the

NLRP3 inflammasome.[13]

Caspase-1 Activation: The activated NLRP3 inflammasome then activates caspase-1.[5]

Cytokine Maturation and Secretion: Caspase-1 cleaves the pro-forms of the inflammatory

cytokines interleukin-1β (IL-1β) and interleukin-18 (IL-18) into their active forms, which are

then secreted from the cell.[10][15]

Inflammatory Response: The secreted IL-1β and IL-18 promote an inflammatory

environment, leading to the recruitment of other immune cells and the enhancement of the

adaptive immune response against the co-administered antigen.[15]
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Caption: NLRP3 inflammasome activation by aluminum adjuvant in an APC.
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Experimental Workflow: Synthesis and Characterization
of Boehmite
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Caption: General workflow for the synthesis and characterization of boehmite nanoparticles.
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Crystal Structure: Simplified 2D Representation of
Boehmite
Caption: Simplified 2D schematic of an AlO(OH) unit in boehmite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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